2-(2,6-Dimethylphenyl)-2-butanol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-(2,6-Dimethylphenyl)-2-butanol is a tertiary alcohol featuring a 2,6-dimethylphenyl substituent attached to the second carbon of a butanol backbone. While direct data on this compound are sparse in the provided evidence, its structural analogs—such as substituted phenyl alcohols and acetamides—offer insights into its behavior. The 2,6-dimethylphenyl group is notable for its steric hindrance, which can impact molecular interactions and stability .
Properties
IUPAC Name |
2-(2,6-dimethylphenyl)butan-2-ol | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18O/c1-5-12(4,13)11-9(2)7-6-8-10(11)3/h6-8,13H,5H2,1-4H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GIKCSFWLIKUDER-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)(C1=C(C=CC=C1C)C)O | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18O | |
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.27 g/mol | |
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following analysis compares 2-(2,6-Dimethylphenyl)-2-butanol with compounds sharing structural motifs, such as aromatic substitution patterns or functional groups.
Table 1: Key Structural and Physical Properties
Key Comparisons
Functional Group Influence Alcohol vs. Chloroacetamide Derivatives: Herbicidal compounds like the chloroacetamide in exhibit higher bioactivity due to electrophilic chlorine and amide groups, which 2-butanol derivatives lack.
Steric and Electronic Effects
- The 2,6-dimethylphenyl group in all listed compounds creates steric hindrance, reducing reaction rates at the aromatic ring. However, in the acetamide derivatives (e.g., ), this hindrance is offset by flexible side chains, enhancing conformational adaptability.
Thermal and Physical Stability Primary alcohols like 2,3-Dimethyl-1-butanol have lower boiling points (~130–140°C) compared to tertiary alcohols (estimated >200°C for 2-(2,6-Dimethylphenyl)-2-butanol) due to reduced intermolecular hydrogen bonding.
Limitations and Knowledge Gaps
- Direct experimental data on 2-(2,6-Dimethylphenyl)-2-butanol are absent in the provided evidence.
- Safety and toxicity profiles remain unaddressed; these require empirical studies akin to those for 2,3-Dimethyl-1-butanol .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
